Cas no 129192-16-1 (3-amino-5-(3-methylphenyl)benzoic Acid)

• Product Name: 3-amino-5-(3-methylphenyl)benzoic Acid
• CAS No: 129192-16-1
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• MDL: MFCD18318932
• CID: 1223845
• PubChem ID: 14617658
• Update Time: 2025-04-20

3-amino-5-(3-methylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-(3-methylphenyl)benzoic Acid
• 5-Amino-3'-methylbiphenyl-3-carboxylic acid
• A1-17694
• 129192-16-1
• 5-Amino-3'-methyl-biphenyl-3-carboxylic acid
• DTXSID50562244
• SCHEMBL13525285
• MFCD18318932
• 5-Amino-3'-methyl-[1,1'-biphenyl]-3-carboxylic acid
• 5-Amino-3'-methyl[1,1'-biphenyl]-3-carboxylic acid

• MDL： MFCD18318932
• Inchi： 1S/C14H13NO2/c1-9-3-2-4-10(5-9)11-6-12(14(16)17)8-13(15)7-11/h2-8H,15H2,1H3,(H,16,17)
• InChI Key： JFJYMXORZOQDSO-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CC(=C1)C1C=CC=C(C)C=1)N)=O

Computed Properties

• Exact Mass: 227.094628657g/mol
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives